BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 3,3-
Dimethylundecane

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 3,3-Dimethylundecane

Cat. No.: B099796

Essential Safety and Handling Guide for 3,3-
Dimethylundecane

Disclaimer: No specific Safety Data Sheet (SDS) for 3,3-Dimethylundecane was located. The
following information is based on the chemical properties of 3,3-Dimethylundecane and safety
data from structurally similar flammable liquid hydrocarbons. Researchers should handle this
chemical with caution and adhere to all institutional safety protocols.

This guide provides immediate, essential safety and logistical information for handling 3,3-
Dimethylundecane in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals.

Quantitative Data Summary

The following table summarizes key quantitative data for 3,3-Dimethylundecane and a
structurally similar compound, 3-Methylundecane. This information is critical for understanding
the physical hazards and properties of the substance.
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3,3- 3-Methylundecane
Property . Data Source
Dimethylundecane  (Analogue)

Molecular Formula Ci3Hzs Ci2Hz2s PubChem|[1]
Molecular Weight 184.36 g/mol 170.33 g/mol PubChem[1]
Boiling Point Not available 211 °C ChemicalBook[2]
] ) 61.8 °C (143.0 °F) The Good Scents
Flash Point Not available
(est.) Company[3]
Density Not available 0.75 g/lcm3 ChemicalBook[2]
CAS Number 17312-65-1 1002-43-3 PubChem[1]

Operational and Disposal Plans

Strict adherence to the following procedures is mandatory for the safe handling and disposal of
3,3-Dimethylundecane.

Personal Protective Equipment (PPE)

Due to its expected properties as a flammable liquid and potential irritant, the following PPE is
required at all times when handling 3,3-Dimethylundecane:

o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn in situations with a high risk of splashing.

e Skin Protection:

o Gloves: Chemically impermeable gloves (e.g., neoprene or nitrile rubber) must be worn.
Inspect gloves for any signs of degradation or puncture before use.

o Lab Coat/Protective Clothing: A flame-retardant lab coat or coveralls should be worn.
Ensure clothing provides full coverage of the arms.

» Respiratory Protection: All handling of 3,3-Dimethylundecane should be conducted in a
well-ventilated area, preferably within a certified chemical fume hood.[4][5] If ventilation is
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inadequate or if there is a risk of exceeding exposure limits, a NIOSH-approved respirator
with an organic vapor cartridge is required.

Step-by-Step Handling Procedures

e Preparation:

[e]

Ensure a certified chemical fume hood is operational.

o

Assemble all necessary equipment and materials before handling the chemical.

[¢]

Locate the nearest emergency shower and eyewash station.

[¢]

Have an appropriate fire extinguisher (e.g., dry chemical, CO3) readily available.[4]
e Handling:
o Ground and bond all containers and receiving equipment to prevent static discharge.[4][6]
o Use only non-sparking tools.[4][6]
o Keep the container tightly closed when not in use.[4][5]
o Avoid contact with skin, eyes, and clothing.
o Avoid inhalation of vapors.
o Keep away from heat, sparks, open flames, and other ignition sources.[4][5][6]
e Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4]

o Store away from incompatible materials and sources of ignition.[4]

Emergency First Aid Procedures

¢ Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
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attention.[4]

o Skin Contact: Remove all contaminated clothing. Wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.[4]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do so. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[4]

Spill and Disposal Plan

e Spill Response:
o Evacuate all non-essential personnel from the area.
o Remove all sources of ignition.
o Ventilate the area.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand).

o Collect the absorbed material using non-sparking tools and place it in a suitable, sealed
container for disposal.[4]

» Waste Disposal:
o Dispose of waste in accordance with all federal, state, and local regulations.
o Do not allow the chemical to enter drains or waterways.

o Containers should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning, or punctured to prevent reuse before disposal in a sanitary landfill.[4]
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Experimental Workflow and Safety Logic

The following diagram illustrates the logical flow for the safe handling of 3,3-
Dimethylundecane, from preparation to disposal.

Caption: Workflow for the safe handling of 3,3-Dimethylundecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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